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Compound of Interest

Compound Name: 6-Amino-9H-purine-8-thiol

Cat. No.: B505620 Get Quote

An In-depth Technical Guide on 6-Amino-9H-purine-8-thiol: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Amino-9H-purine-8-thiol, also known as 8-mercaptoadenine, is a significant purine

derivative that serves as a crucial intermediate in the synthesis of various pharmaceutical

compounds.[1] Its structure, featuring both an amino and a thiol group on the purine core,

allows for diverse chemical modifications. This versatility makes it a valuable building block in

the development of novel therapeutic agents, including nucleoside analogs designed to

interfere with viral replication or cancer cell metabolism.[1] This document provides a

comprehensive overview of its chemical properties, structure, and relevant experimental

protocols.

Chemical Properties
The fundamental chemical and physical properties of 6-Amino-9H-purine-8-thiol are

summarized in the table below. These properties are essential for its handling, characterization,

and application in synthetic chemistry.
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Property Value Reference

IUPAC Name 6-Amino-9H-purine-8-thiol N/A

Synonyms 8-Mercaptoadenine

CAS Number 7390-62-7 [1]

Molecular Formula C₅H₅N₅S [1]

Molecular Weight 167.19 g/mol [1]

Melting Point >300 °C (decomposes) N/A

Appearance Off-white to yellow powder N/A

Storage Room temperature, airtight, dry [1]

Chemical Structure and Tautomerism
The structure of 6-Amino-9H-purine-8-thiol is based on a purine core, which consists of fused

pyrimidine and imidazole rings. The key functional groups are an amino group at the C6

position and a thiol group at the C8 position.

A critical aspect of the chemistry of 6-Amino-9H-purine-8-thiol is tautomerism. Tautomers are

isomers of a compound that readily interconvert, and in this case, involve the migration of a

proton. The thiol group (-SH) can exist in equilibrium with its thione (=S) form. Additionally, the

position of the proton on the purine ring nitrogens can vary, with the 9H and 7H tautomers

being the most common for purines.[2] The relative stability of these tautomers can be

influenced by the solvent environment.[2]

Experimental Protocols
General Synthetic Approach
The synthesis of 6-Amino-9H-purine-8-thiol can be achieved through various methods, often

starting from commercially available purine derivatives. A common strategy involves the

introduction of the thiol group onto a pre-existing 6-aminopurine (adenine) scaffold.

Example Synthetic Workflow: Thiolation of 6-Aminopurine
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A plausible synthetic route involves the direct thiolation of adenine. This can be conceptualized

in the following logical steps:
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Logical Workflow for the Synthesis of 6-Amino-9H-purine-8-thiol

Start with 6-Aminopurine (Adenine)

Halogenation at C8 (e.g., Bromination)

NBS, DMF

Nucleophilic Substitution with a Thiolating Agent (e.g., NaSH)

NaSH, EtOH

Acidification/Workup

Dilute HCl

Purification (e.g., Recrystallization)

Standard Procedures

6-Amino-9H-purine-8-thiol
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Simplified Purine Metabolism Pathway and Point of Inhibition

Ribose-5-phosphate

PRPP

PRPP Synthetase

Inosine Monophosphate (IMP)
(First Purine Nucleotide)

Multiple Steps

Adenosine Monophosphate (AMP) Guanosine Monophosphate (GMP)

DNA/RNA Synthesis

6-Amino-9H-purine-8-thiol
(and its derivatives)

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Amino-9H-purine-8-thiol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b505620#6-amino-9h-purine-8-thiol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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